Ethyl 2-m-tolylthiazole-4-carboxylate
Overview
Description
Ethyl 2-m-tolylthiazole-4-carboxylate is a chemical compound with the molecular formula C13H13NO2S and a molecular weight of 247.31 g/mol .
Synthesis Analysis
The synthesis of Ethyl 2-m-tolylthiazole-4-carboxylate involves reacting ethyl bromopyruvate and thiourea . The compound is then collected as off-white precipitates . Another method involves the use of ethyl acetoacetate and N-bromosuccinimide in dichloromethane to give the intermediate ethyl 2-bromo-3-oxobutanoate, which is then reacted with thiourea .Molecular Structure Analysis
The molecular structure of Ethyl 2-m-tolylthiazole-4-carboxylate consists of a thiazole ring attached to a carboxylate group . The compound also contains a methyl group on the thiazole ring .Chemical Reactions Analysis
Ethyl 2-m-tolylthiazole-4-carboxylate can undergo various chemical reactions. For instance, it can be used as a starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles .Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including Ethyl 2-m-tolylthiazole-4-carboxylate, have been found to have significant antimicrobial properties . For instance, they have shown promising therapeutic roles as antibacterial, antifungal, and anti-HIV agents . In particular, some synthesized compounds have shown good minimum inhibitory concentration (MIC) values against multi-drug resistant clinical isolates .
Antioxidant Properties
Thiazole compounds are also known for their antioxidant properties . They help in neutralizing harmful free radicals in the body, thereby preventing oxidative stress and related diseases .
Analgesic and Anti-inflammatory Effects
Thiazole derivatives have been reported to possess analgesic and anti-inflammatory effects . This makes them potential candidates for the development of new pain relief and anti-inflammatory drugs .
Antitumor and Cytotoxic Activities
Thiazole compounds have been found to exhibit antitumor and cytotoxic activities . This suggests their potential use in cancer therapy .
Antiviral Properties
Thiazole derivatives have shown anti-HIV activity . This indicates their potential use in the treatment of HIV and other viral infections .
Neuroprotective Effects
Thiazole compounds have been associated with neuroprotective effects . They could potentially be used in the treatment of neurodegenerative diseases .
Mechanism of Action
While the exact mechanism of action of Ethyl 2-m-tolylthiazole-4-carboxylate is not clear, it has been suggested that compounds having a hydroxyl group substituted on the benzene ring possess strong binding affinity . These compounds could act as antagonists against the target enzyme UDP-N-acetylmuramate/l-alanine ligase .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(3-methylphenyl)-1,3-thiazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2S/c1-3-16-13(15)11-8-17-12(14-11)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQCPJZNCZBKRBX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)C2=CC=CC(=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40569500 |
Source
|
| Record name | Ethyl 2-(3-methylphenyl)-1,3-thiazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40569500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-m-tolylthiazole-4-carboxylate | |
CAS RN |
132089-33-9 |
Source
|
| Record name | Ethyl 2-(3-methylphenyl)-4-thiazolecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=132089-33-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-(3-methylphenyl)-1,3-thiazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40569500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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